Cas no 2138557-65-8 (3-(4,5-dimethyl-1H-imidazol-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol)

• Product Name: 3-(4,5-dimethyl-1H-imidazol-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol
• CAS No: 2138557-65-8
• MF: C₁₂H₁₇F₃N₂O
• MW: 262.271393537521
• CID: 5800439
• PubChem ID: 165872836
• Update Time: 2025-06-30

3-(4,5-dimethyl-1H-imidazol-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138557-65-8
• EN300-1160874
• 3-(4,5-dimethyl-1H-imidazol-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol

• Inchi： 1S/C12H17F3N2O/c1-7-8(2)17(6-16-7)11-5-9(18)3-4-10(11)12(13,14)15/h6,9-11,18H,3-5H2,1-2H3
• InChI Key： HYAFRLKNCTYHPN-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CC1N1C=NC(C)=C1C)O)(F)F

Computed Properties

• Exact Mass: 262.12929766g/mol
• Monoisotopic Mass: 262.12929766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38Ų

Additional information on 3-(4,5-dimethyl-1H-imidazol-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol

Introduction to 3-(4,5-dimethyl-1H-imidazol-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol (CAS No. 2138557-65-8)

The compound 3-(4,5-dimethyl-1H-imidazol-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol (CAS No. 2138557-65-8) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design of novel bioactive molecules. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of both dimethylimidazole and trifluoromethyl substituents introduces distinct chemical properties that make it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules incorporating heterocyclic scaffolds, such as imidazoles, due to their inherent biological activity and versatility. The dimethylimidazole moiety in this compound contributes to its stability and reactivity, enabling diverse chemical modifications that can be tailored for specific biological targets. Furthermore, the trifluoromethyl group enhances lipophilicity and metabolic stability, which are critical factors in drug design. These features collectively position this compound as a valuable building block for synthesizing next-generation therapeutics.

Recent studies have highlighted the importance of 3-(4,5-dimethyl-1H-imidazol-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol in modulating various biological pathways. Research has demonstrated its potential as an inhibitor of certain enzyme targets, which are implicated in inflammatory and metabolic disorders. The cyclohexanol backbone provides additional flexibility, allowing for optimal binding interactions with biological receptors. This structural versatility has been leveraged in high-throughput screening campaigns to identify novel lead compounds with therapeutic potential.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps include the formation of the imidazole ring through condensation reactions followed by functionalization with the cyclohexanol and trifluoromethyl groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's accessibility but also underscore the advancements in synthetic methodologies that facilitate the production of complex molecules.

The pharmacological profile of 3-(4,5-dimethyl-1H-imidazol-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol has been extensively evaluated through both computational modeling and experimental assays. Computational studies have predicted favorable binding affinities to several protein targets, while experimental data confirm its efficacy in modulating enzymatic activity. These findings have laid the groundwork for further preclinical investigations aimed at elucidating its mechanism of action and therapeutic potential.

In light of these promising results, this compound is being explored in collaboration with academic institutions and pharmaceutical companies aiming to develop innovative treatments for unmet medical needs. The integration of cutting-edge technologies such as structure-based drug design and artificial intelligence-driven virtual screening is enhancing the efficiency of identifying optimized derivatives with improved pharmacokinetic properties. This interdisciplinary approach underscores the growing synergy between chemistry, biology, and computational science in accelerating drug discovery.

The regulatory landscape for novel pharmaceutical compounds requires rigorous evaluation to ensure safety and efficacy before clinical translation. 3-(4,5-dimethyl-1H-imidazol-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol is currently undergoing preclinical testing to gather comprehensive data on its pharmacological effects, toxicity profiles, and pharmacokinetics. These studies are essential for meeting regulatory standards set by agencies such as the FDA and EMA, which are critical milestones toward bringing new therapies to patients worldwide.

The future prospects of this compound are bright, with ongoing research focusing on expanding its chemical space through derivatization strategies. By modifying substituents or altering functional groups, scientists aim to enhance its biological activity while minimizing potential side effects. The combination of experimental synthesis with predictive modeling offers a robust framework for discovering novel analogs with tailored properties suited for specific therapeutic applications.

In conclusion,3-(4,5-dimethyl-1H-imidazol-1-yl)-4-(trifluoromethyl)cyclohexan-1-ol (CAS No. 2138557-65-8) exemplifies the innovative spirit driving modern pharmaceutical research. Its unique structural features and promising biological activities position it as a cornerstone molecule for developing new treatments across multiple therapeutic areas. As scientific understanding evolves and technological capabilities advance, compounds like this will continue to play a pivotal role in shaping the future of medicine.